Cas no 22404-09-7 (2-amino-9-[4-(2-aminoethoxy)phenyl]-3h-purin-6-one)

• Product name: 2-amino-9-[4-(2-aminoethoxy)phenyl]-3h-purin-6-one
• CAS No: 22404-09-7
• MF: C₁₃H₁₄N₆O₂
• MW: 286.289261341095
• CID: 912359
• PubChem ID: 135469386

2-amino-9-[4-(2-aminoethoxy)phenyl]-3h-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-9-[4-(2-aminoethoxy)phenyl]-3h-purin-6-one
• 2-amino-9-[4-(2-amino-ethoxy)-phenyl]-1,9-dihydro-purin-6-one
• 9-(p-Aminoethoxyphenyl)-guanin
• AC1L7D5Q
• NSC210386
• DS-008735
• DTXSID80308915
• NSC-210386
• 22404-09-7

• Inchi： InChI=1S/C13H14N6O2/c14-5-6-21-9-3-1-8(2-4-9)19-7-16-10-11(19)17-13(15)18-12(10)20/h1-4,7H,5-6,14H2,(H3,15,17,18,20)
• InChI Key： IXIZGLZAAYQYJF-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1N2C=NC3=C2N=C(NC3=O)N)OCCN

Computed Properties

• Exact Mass: 286.11802
• Monoisotopic Mass: 286.11782371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 120.55
• LogP: 1.31000